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For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the solubility of carbon within the

titanium matrix, a critical consideration in the development and application of titanium alloys for

biomedical and other high-performance fields. Understanding the behavior of carbon as an

interstitial solute in titanium is paramount for controlling the microstructure, mechanical

properties, and biocompatibility of these materials. This document summarizes key quantitative

data, details relevant experimental methodologies, and provides visual representations of the

underlying phase relationships.

Carbon Solubility in Alpha (α) and Beta (β) Titanium
Carbon, an alpha-stabilizing element, exhibits limited but significant solubility in both the

hexagonal close-packed (HCP) alpha (α) phase and the body-centered cubic (BCC) beta (β)

phase of titanium. The solubility is strongly dependent on temperature, with excess carbon

leading to the precipitation of titanium carbide (TiC).

Quantitative Solubility Data
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The solubility of carbon in the α-Ti and β-Ti phases at various temperatures is summarized in

the tables below. These values represent the maximum concentration of carbon that can be

dissolved in the titanium matrix before the formation of titanium carbide.

Table 1: Solubility of Carbon in Alpha-Titanium (α-Ti)

Temperature (°C) Solubility (wt.%)

920 0.5

600 0.2

Room Temperature ~0.08

Table 2: Solubility of Carbon in Beta-Titanium (β-Ti)

Temperature (°C) Solubility (wt.%)

1645 (Eutectic) 0.14

920 ~0.1

Note: The data presented is a synthesis from multiple sources and represents generally

accepted values.[1][2]

The Titanium-Carbon Phase Diagram and Titanium
Carbide (TiC) Formation
The interaction between titanium and carbon is best understood through the Ti-C phase

diagram. This diagram illustrates the stable phases at different temperatures and carbon

concentrations. A key feature of this system is the formation of titanium carbide (TiC), a hard

and refractory ceramic phase, when the carbon content exceeds its solubility limit in the

titanium matrix.[3][4][5]

The presence of TiC precipitates can significantly influence the mechanical properties of

titanium alloys, often leading to increased hardness and wear resistance, but potentially

reducing ductility. The formation of TiC is a critical factor to control during alloy processing.
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Influence of Alloying Elements on Carbon Solubility
The solubility of carbon in the titanium matrix can be influenced by the presence of other

alloying elements.

Alpha Stabilizers (e.g., Aluminum, Oxygen): Aluminum, a common alpha stabilizer in titanium

alloys, has been shown to increase the solubility of carbon in the α-Ti phase.[3] This is a

crucial consideration in the design of alpha and near-alpha titanium alloys.

Beta Stabilizers (e.g., Vanadium, Molybdenum, Iron): Beta-stabilizing elements, which

promote the formation of the β-phase, can indirectly affect carbon's role. Since the β-phase

has a lower solubility for carbon compared to the α-phase at elevated temperatures, the

presence of strong beta stabilizers can encourage the precipitation of titanium carbides.

Experimental Protocols for Determining Carbon
Solubility
Accurate determination of carbon solubility in titanium requires precise experimental

techniques. The following sections detail the methodologies for key experiments cited in the

literature.

Metallographic Analysis for Phase Identification
Objective: To visually identify the phases present in the titanium-carbon alloy, including the

titanium matrix (α and/or β) and any precipitated titanium carbide (TiC).

Methodology:

Sample Preparation:

Sectioning: The titanium alloy sample is sectioned to the desired size using a precision

cut-off wheel with ample cooling to prevent thermal damage to the microstructure.

Mounting: The sectioned sample is mounted in a polymer resin (e.g., phenolic or epoxy) to

facilitate handling during grinding and polishing.
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Grinding: The mounted sample is ground using a series of progressively finer abrasive

papers (e.g., silicon carbide papers from 240 to 1200 grit) to achieve a planar surface.

Copious water cooling is used to prevent overheating and deformation.

Polishing: The ground sample is polished using diamond suspensions on polishing cloths,

typically starting with a 9 µm suspension and finishing with a 1 µm or finer suspension. A

final polishing step using a chemical-mechanical polishing technique with a colloidal silica

suspension is often employed to remove any remaining surface deformation and

scratches.

Etching:

The polished surface is etched to reveal the microstructure. A common etchant for titanium

and its alloys is Kroll's Reagent (typically a mixture of nitric acid and hydrofluoric acid in

water). The etching time is carefully controlled (usually a few seconds) to reveal the grain

boundaries and different phases without over-etching.

Microscopic Examination:

The etched sample is examined using an optical microscope and/or a scanning electron

microscope (SEM). The different phases (α-Ti, β-Ti, and TiC) can be distinguished by their

morphology, color, and contrast. Energy-dispersive X-ray spectroscopy (EDS) in the SEM

can be used to confirm the elemental composition of the observed phases.

X-ray Diffraction (XRD) for Phase Confirmation
Objective: To definitively identify the crystalline phases present in the alloy, confirming the

presence of α-Ti, β-Ti, and TiC.

Methodology:

Sample Preparation: A flat, polished surface of the titanium alloy is required for XRD

analysis. The preparation is similar to that for metallography, but without the final etching

step.

XRD Measurement:

The sample is placed in an X-ray diffractometer.
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A monochromatic X-ray beam (commonly Cu Kα radiation) is directed at the sample

surface.

The intensity of the diffracted X-rays is measured as a function of the diffraction angle

(2θ).

Data Analysis:

The resulting XRD pattern (a plot of intensity vs. 2θ) will show a series of peaks.

The positions (2θ angles) and relative intensities of these peaks are characteristic of the

crystal structure of each phase present.

By comparing the experimental XRD pattern with standard diffraction patterns from

databases (e.g., the Powder Diffraction File from the International Centre for Diffraction

Data), the phases (α-Ti, β-Ti, TiC) can be unambiguously identified.

Incipient Melting Analysis for Solidus Determination
Objective: To determine the solidus temperature of the titanium-carbon alloy, which is the

temperature at which the alloy begins to melt. This is crucial for establishing the phase

diagram.

Methodology:

Sample Preparation: Small, uniform samples of the titanium-carbon alloy with a known

composition are prepared.

Heat Treatment:

A series of samples are heat-treated at different high temperatures, close to the expected

solidus temperature, for a sufficient time to reach equilibrium.

After heat treatment, the samples are rapidly quenched to preserve the high-temperature

microstructure.

Metallographic Examination:
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The quenched samples are prepared for metallographic examination as described in

section 4.1.

The microstructure of each sample is carefully examined for evidence of incipient melting,

which appears as localized regions of resolidified liquid at the grain boundaries.

Solidus Temperature Determination:

The solidus temperature is bracketed by identifying the highest temperature at which no

melting is observed and the lowest temperature at which incipient melting is evident. By

testing a series of closely spaced temperatures, the solidus temperature can be

determined with high accuracy.

Visualizations of Key Concepts
The following diagrams, generated using the DOT language, illustrate fundamental

relationships in the solubility of carbon in titanium.

Temperature Dependence of Carbon Solubility in Titanium

Alpha Titanium (α-Ti) Beta Titanium (β-Ti)

High Temperature (e.g., 920°C)
High Carbon Solubility (0.5 wt.%)

Low Temperature (Room Temp)
Low Carbon Solubility (~0.08 wt.%)

Decreasing Temperature

High Temperature (e.g., 1645°C)
Higher Carbon Solubility (0.14 wt.%)

Lower Temperature (e.g., 920°C)
Lower Carbon Solubility (~0.1 wt.%)

Decreasing Temperature
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Click to download full resolution via product page

Figure 1: Temperature's effect on carbon solubility.

Carbon in Titanium: Dissolution vs. Precipitation

Carbon Content in Titanium Alloy

Solubility Limit at a Given Temperature

Carbon Dissolved Interstitially in Ti Matrix

Below Limit

Formation of Titanium Carbide (TiC) Precipitates
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Click to download full resolution via product page

Figure 2: Carbon dissolution vs. precipitation.
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Experimental Workflow for Phase Identification

Ti-C Alloy Sample

Metallographic Preparation
(Grinding, Polishing, Etching)

X-ray Diffraction (XRD) Analysis

Microscopic Examination
(Optical, SEM)

Phase Identification
(α-Ti, β-Ti, TiC)

Click to download full resolution via product page

Figure 3: Workflow for phase identification.
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To cite this document: BenchChem. [The Solubility of Carbon in the Titanium Matrix: An In-
depth Technical Guide]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b13393186/docs#the-solubility-of-carbon-in-the-
titanium-matrix-an-in-depth-technical-guide]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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